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Compound of Interest

Compound Name: 1,4-Benzenedimethanol

Cat. No.: B118111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,4-
Benzenedimethanol (also known as p-xylylene glycol), a versatile building block in organic

synthesis and polymer chemistry. While qualitative solubility information is available, this guide

also presents detailed experimental protocols to enable researchers to determine quantitative

solubility data in common laboratory solvents.

Introduction
1,4-Benzenedimethanol is a symmetrical aromatic diol with the chemical formula

C₆H₄(CH₂OH)₂. Its structure, featuring a rigid benzene ring and two primary alcohol functional

groups, governs its solubility characteristics. The hydroxyl groups are capable of hydrogen

bonding, imparting a degree of polarity to the molecule, while the benzene ring is nonpolar.

This amphiphilic nature results in varied solubility across different solvent classes.

While several sources indicate that 1,4-Benzenedimethanol is soluble in solvents such as

methanol, ether, toluene, and hot water, and slightly soluble in dimethyl sulfoxide (DMSO), a

comprehensive set of quantitative solubility data is not readily available in public literature.[1][2]

[3][4][5] To address this, the following sections provide a detailed experimental protocol for the

determination of the solubility of 1,4-Benzenedimethanol, allowing researchers to generate

precise and reliable data for their specific applications.
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Solubility Profile of 1,4-Benzenedimethanol
The solubility of 1,4-Benzenedimethanol is dictated by the "like dissolves like" principle. The

presence of two polar hydroxyl groups suggests good solubility in polar protic solvents, while

the nonpolar benzene ring allows for some solubility in nonpolar aromatic solvents.

Quantitative Solubility Data
As of the compilation of this guide, specific quantitative solubility data for 1,4-
Benzenedimethanol in a range of common solvents is not widely published. The following

table provides a summary of the available qualitative information and serves as a template for

researchers to populate with their own experimentally determined quantitative data.
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Solvent Solvent Class Polarity
Qualitative
Solubility

Quantitative
Solubility (
g/100 mL at
25°C)

Water (cold) Polar Protic High Slightly Soluble
Data not

available

Water (hot) Polar Protic High
Soluble[2][3][4]

[5]

Data not

available

Methanol Polar Protic High
Soluble[2][3][4]

[5]

Data not

available

Ethanol Polar Protic High
Expected to be

soluble

Data not

available

Acetone Polar Aprotic Medium
Expected to be

soluble

Data not

available

Ethyl Acetate Polar Aprotic Medium

Expected to be

moderately

soluble

Data not

available

Diethyl Ether Nonpolar Low
Soluble[2][3][4]

[5]

Data not

available

Toluene Nonpolar Low
Soluble[2][3][4]

[5]

Data not

available

Hexane Nonpolar Very Low
Expected to be

poorly soluble

Data not

available

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic High
Slightly

Soluble[1][3]

Data not

available

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the quantitative solubility of 1,4-
Benzenedimethanol in a given solvent using the widely accepted equilibrium shake-flask
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method followed by gravimetric analysis.[6][7][8][9][10][11]

Materials and Equipment
1,4-Benzenedimethanol (high purity)

Selected solvents (analytical grade)

Analytical balance (readable to at least 0.1 mg)

Glass vials with PTFE-lined screw caps

Constant temperature orbital shaker or water bath

Syringe filters (0.45 µm, solvent-compatible)

Glass syringes

Pre-weighed glass evaporating dishes or beakers

Drying oven

Desiccator

Procedure
Preparation of Saturated Solution:

Add an excess amount of 1,4-Benzenedimethanol to a glass vial. The excess solid

should be clearly visible.

Pipette a known volume (e.g., 10 mL) of the desired solvent into the vial.

Securely cap the vial.

Equilibration:

Place the vial in a constant temperature orbital shaker or water bath set to the desired

temperature (e.g., 25°C).
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Agitate the mixture for a sufficient period to ensure equilibrium is reached. A typical

duration is 24 to 48 hours. It is advisable to test for equilibrium by taking measurements at

different time points (e.g., 24, 48, and 72 hours) to ensure the concentration of the

dissolved solid is no longer changing.

Sample Collection and Filtration:

Once equilibrium is reached, allow the vial to stand undisturbed at the constant

temperature for at least one hour to allow the excess solid to settle.

Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a

glass syringe.

Attach a 0.45 µm syringe filter to the syringe.

Dispense and discard the first few drops of the filtrate to saturate the filter material.

Carefully filter the desired volume (e.g., 5 mL) of the saturated solution into a pre-weighed

evaporating dish.

Gravimetric Analysis:

Record the exact mass of the evaporating dish containing the filtrate.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the 1,4-Benzenedimethanol (a temperature below its

melting point of approximately 115-118°C is recommended, for instance, 80°C).

Continue drying until all the solvent has evaporated and the mass of the evaporating dish

with the dried solute is constant.

Cool the evaporating dish in a desiccator to room temperature before each weighing to

prevent absorption of atmospheric moisture.

Record the final constant mass of the evaporating dish and the dried 1,4-
Benzenedimethanol.

Calculation of Solubility:
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Mass of the filtrate: (Mass of evaporating dish + filtrate) - (Mass of empty evaporating dish)

Mass of the dissolved 1,4-Benzenedimethanol: (Mass of evaporating dish + dried solid) -

(Mass of empty evaporating dish)

Mass of the solvent: Mass of the filtrate - Mass of the dissolved 1,4-Benzenedimethanol

Solubility ( g/100 g solvent): (Mass of dissolved 1,4-Benzenedimethanol / Mass of the

solvent) x 100

To express solubility in g/100 mL of solvent, the density of the solvent at the experimental

temperature is required: Solubility ( g/100 mL solvent): Solubility ( g/100 g solvent) x

Density of solvent (g/mL)

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

the solubility of 1,4-Benzenedimethanol.
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Caption: Experimental workflow for determining the solubility of 1,4-Benzenedimethanol.
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Predicted Solubility of 1,4-Benzenedimethanol Based on
Solvent Polarity
This diagram illustrates the expected solubility trend of 1,4-Benzenedimethanol in solvents

with varying polarities, based on its chemical structure.
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Predicted Solubility

1,4-Benzenedimethanol
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Polar Protic Water Methanol Ethanol

Polar Aprotic DMSO Acetone
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High H-bonding capacity

Moderate

Dipole-dipole interactions
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Slightly soluble

Aromatic interaction

Some polarity

Weak van der Waals forces

Click to download full resolution via product page

Caption: Predicted solubility of 1,4-Benzenedimethanol based on solvent polarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5417023.htm
https://www.fishersci.com/shop/products/1-4-benzenedimethanol-99-thermo-scientific-1/AAA1440506
https://www.fishersci.com/shop/products/1-4-benzenedimethanol-99-thermo-scientific-1/AAA1440506
https://www.chembk.com/en/chem/1,4-BENZENEDIMETHANOL
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5417023.htm
https://www.chembk.com/en/chem/1,4-DI(HYDROXYMETHYL)BENZENE
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.scribd.com/document/892270216/Solubility-A-Fundamental-Concept-in-Pharmaceutical-Sciences
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://www.benchchem.com/product/b118111#solubility-of-1-4-benzenedimethanol-in-common-solvents
https://www.benchchem.com/product/b118111#solubility-of-1-4-benzenedimethanol-in-common-solvents
https://www.benchchem.com/product/b118111#solubility-of-1-4-benzenedimethanol-in-common-solvents
https://www.benchchem.com/product/b118111#solubility-of-1-4-benzenedimethanol-in-common-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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